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Compound of Interest

Compound Name: 3-(Trifluoromethoxy)phenol

Cat. No.: B139506

Essential Safety and Handling Guide for 3-
(Trifluoromethoxy)phenol

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 3-(Trifluoromethoxy)phenol. Adherence to these
procedures is essential for minimizing risks and ensuring a safe laboratory environment.

Physicochemical and Hazard Data

A summary of the key quantitative data for 3-(Trifluoromethoxy)phenol is presented below.
This information is compiled from safety data sheets and chemical databases.
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Property Value
CAS Number 827-99-6
Molecular Formula C7H5F302

Purity >98.0% (GC)[1]

Appearance C.:olc')rless to Light yellow to Light orange clear
liquid[1]

Boiling Point 80 °C / 24 mmHg[1]

Flash Point 84 °C[1]

Specific Gravity (20/20) 1.37[1]

Refractive Index 1.45[1]

Signal Word Warning[1]

Hazard Statements

H227: Combustible liquid[1]H315: Causes skin

irritation[1]H319: Causes serious eye irritation[1]

Operational Plan: Safe Handling Workflow

Proper operational procedures are crucial to minimize exposure and prevent accidents. The
following workflow outlines the safe handling of 3-(Trifluoromethoxy)phenol from preparation
to post-handling.
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Caption: Workflow for safely handling 3-(Trifluoromethoxy)phenol.
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Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against exposure. The following table summarizes the recommended PPE for handling this

compound, based on Safety Data Sheets and general best practices for phenolic and

fluorinated compounds.[2][3][4]

PPE Category

Specification

Eye Protection

- Minimum: Safety glasses with side shields. -
Splash Hazard: Chemical safety goggles.[4] -
Significant Splash/Explosion Risk: A face shield

worn over chemical safety goggles.[2][4]

Hand Protection

- Incidental Contact: Double-gloved nitrile exam-
style gloves (minimum 8mil thickness). Gloves
should be changed immediately upon
contamination.[5] - Extended
Contact/Immersion: Utility grade neoprene or
butyl rubber gloves worn over nitrile gloves.[5]
While specific breakthrough times for 3-
(Trifluoromethoxy)phenol are not readily
available, these materials are recommended for

handling phenols in general.[4]

Skin and Body Protection

- A fully buttoned laboratory coat.[4][5] - Long
pants and closed-toe shoes.[4][5] - For potential
body splashes, a butyl rubber or neoprene

apron should be worn.[5]

Respiratory Protection

- If dust or aerosols may be generated or
ventilation is inadequate: An air-purifying
respirator with a Type A-P filter (organic vapor
and particulate) is recommended.[4] Ensure the

respirator is properly fit-tested.
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Experimental Protocols: Spill and Exposure
Procedures

Minor Spill Response:

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

» Don PPE: Before cleaning, don the appropriate PPE, including chemical-resistant gloves,
safety goggles, and a lab coat.[2]

e Absorb: Cover the spill with an inert absorbent material such as vermiculite or sand. Do not
use combustible materials like paper towels as the primary absorbent.[2]

o Collect: Carefully collect the absorbed material into a designated, labeled hazardous waste
container.[6]

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
e Dispose: Dispose of all contaminated materials as hazardous waste.
First Aid for Exposure:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[7] Polyethylene glycol (PEG 300 or 400)
can be used to decontaminate the skin after initial water flushing.[8] Seek immediate medical
attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and
easy to do.[9] Seek immediate medical attention.

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration.[7] Seek
immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water.[10] Never give anything by
mouth to an unconscious person.[8] Seek immediate medical attention.
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Disposal Plan

Waste Segregation and Disposal:

Halogenated Organic Waste: 3-(Trifluoromethoxy)phenol is a halogenated organic
compound.[11] All waste containing this chemical must be collected in a designated, properly
labeled, and sealed container for halogenated organic waste.[11][12] Do not mix with non-
halogenated waste.[12]

Contaminated PPE and Materials: All disposable PPE (gloves, etc.) and other materials
(e.g., absorbent pads, weigh boats) contaminated with 3-(Trifluoromethoxy)phenol should
be collected in a separate, sealed container. This contaminated solid waste should also be
disposed of as hazardous waste.[4]

Empty Containers: Handle uncleaned, empty containers as you would the product itself.[4]
Follow your institution's procedures for the disposal of empty chemical containers.

Professional Disposal: Arrange for disposal through a licensed professional waste disposal
service.[4] Halogenated organic wastes are typically incinerated at regulated hazardous
waste facilities.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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